Cas no 533-41-5 (N-(6-amino-1,3-benzothiazol-2-yl)acetamide)

N-(6-amino-1,3-benzothiazol-2-yl)acetamide structure
533-41-5 structure
Product Name:N-(6-amino-1,3-benzothiazol-2-yl)acetamide
CAS No:533-41-5
MF:C9H9N3OS
MW:207.252259969711
MDL:MFCD00462580
CID:938349
PubChem ID:739505
Update Time:2025-04-19

N-(6-amino-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-Aminobenzo[d]thiazol-2-yl)acetamide
    • acetamide, N-(6-amino-2-benzothiazolyl)-
    • acetamide, n-(6-amino-2-benzothiazolyl)- (9ci)
    • N-(6-Aminobenzothiazol-2-yl)acetamide
    • N-(6-amino-1,3-benzothiazol-2-yl)acetamide
    • EN300-58223
    • DTXSID40353401
    • SS-5236
    • SR-01000391684
    • G32778
    • Oprea1_345086
    • Oprea1_151213
    • CS-0116832
    • STK520187
    • SCHEMBL758050
    • AKOS000111336
    • N-(6-Amino-benzothiazol-2-yl)-acetamide
    • BBL002628
    • MFCD00462580
    • CHEMBL1213260
    • F0348-1554
    • 533-41-5
    • EU-0000434
    • SR-01000391684-1
    • MDL: MFCD00462580
    • Inchi: 1S/C9H9N3OS/c1-5(13)11-9-12-7-3-2-6(10)4-8(7)14-9/h2-4H,10H2,1H3,(H,11,12,13)
    • InChI Key: QYCAVTLNCHRGHB-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 207.04677
  • Monoisotopic Mass: 207.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 1.463
  • Refractive Index: 1.774
  • PSA: 68.01

N-(6-amino-1,3-benzothiazol-2-yl)acetamide Pricemore >>

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abcr
AB268221-250 mg
N-(6-Amino-1,3-benzothiazol-2-yl)acetamide; 95%
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abcr
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